2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C20H20FN3OS/c1-14-22-18-4-2-3-5-19(18)24(14)16-10-11-23(12-16)20(25)13-26-17-8-6-15(21)7-9-17/h2-9,16H,10-13H2,1H3
• InChI Key: AWKGGQVNROLRLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3OS
• Molecular Weight: 369.5 g/mol

Description

2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H20FN3OS and its molecular weight is 369.46. The purity is usually 95%.
BenchChem offers high-quality 2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis in PET Tracers

The compound has been explored in the context of PET (Positron Emission Tomography) tracers. Specifically, derivatives like N-methyl-(11)C-N-([1,1'-biphenyl]-2-yl)-1-(2-((1-methyl-1H-benzo[d]imidazol-2-yl)thio)acetyl)pyrrolidine-2-carboxamide have been synthesized for potential application in imaging orexin2 receptors, although these specific derivatives did not show adequate brain uptake in tests (Liu et al., 2012).

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds related to 2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benz[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone. For instance, derivatives like 2-((4-(1H-benzo[d]imidazol-2-yl)-6-(2-ethylcyclopentyl) pyrimidin-2-yl)thio)-N-methylacetamide have demonstrated antimicrobial action in pharmacological studies (S. Ch, 2022).

Antiviral Activity

Compounds structurally similar to 2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benz[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone have been synthesized and evaluated for their antiviral properties. A study by Attaby et al. (2006) investigated heterocyclic compounds for cytotoxicity, anti-HSV1, and anti-HAV-MBB activity, highlighting the potential of these compounds in antiviral research (Attaby et al., 2006).

Antifungal Activity

Research has also focused on the antifungal capabilities of related compounds. For example, derivatives of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-ethanol and (Z)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone oxime have been synthesized and shown to possess preliminary antimycotic properties (Raga et al., 1992).

Chemical Synthesis and Characterization

Various research efforts have been dedicated to the synthesis and structural elucidation of compounds related to 2-((4-fluorophenyl)thio)-1-(3-(2-methyl-1H-benz[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone. Studies have focused on methods for efficient synthesis and the characterization of these compounds, examining their potential in various chemical and biological applications (Poomathi et al., 2015).